BENGHE O ey &

Proper Disposal Procedures for Urea, (2-(4-
chlorophenyl)ethyl)-

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Urea, (2-(4-chlorophenyl)ethyl)-
CAS No.: 13576-60-8
Cat. No.: B11184781

Get Quote

Chemical Identification & Classification

Before initiating any disposal procedure, verify the chemical identity to ensure regulatory
compliance. This compound is a chlorinated phenylurea derivative, often used as an

\

intermediate in herbicide synthesis or pharmaceutical research.
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Parameter

Details

Chemical Name

Urea, (2-(4-chlorophenyl)ethyl)-

1-[2-(4-chlorophenyl)ethyl]urea; N-(4-

Synonyms

Chlorophenethyl)urea
CAS Number 13576-60-8
Molecular Formula CoH11CIN20

Physical State

Solid (Crystalline powder)

Hazard Class

Irritant / Aquatic Toxin (Organochlorine)

RCRA Status

Not P- or U-listed.[1][2][3][4] Classify as
Characteristic Hazardous Waste (due to
halogenated organic content and potential

toxicity).

Pre-Disposal Handling & Segregation

Proper segregation is the single most critical step to prevent dangerous chemical reactions in

waste streams.

o Segregation Rule:NEVER mix this compound with strong oxidizing agents (e.g., nitric acid,

perchlorates) or strong alkalis.

o Container Selection: Use high-density polyethylene (HDPE) or amber glass containers with

screw-top lids.

o Labeling: All waste containers must be labeled immediately upon the first addition of waste.

o Required Text: "HAZARDOUS WASTE - Halogenated Organic Solid."

o Constituents: List "Urea, (2-(4-chlorophenyl)ethyl)-" explicitly.

Disposal Pathways & Protocols
Scenario A: Solid Waste (Pure Substance)
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e Method: High-Temperature Incineration.

» Rationale: Organochlorine compounds require incineration temperatures >1,100°C to ensure
complete destruction of the C-Cl bond and prevent the formation of dioxins or furans.

e Protocol:

[¢]

Transfer the solid waste into a dedicated wide-mouth HDPE jar.

o

Seal the lid tightly and apply parafilm to prevent fugitive dust.

[e]

Tag the container for "Incineration Only."

Hand off to your facility's Environmental Health & Safety (EHS) hazardous waste

o

contractor.

Scenario B: Liquid Waste (Dissolved in Solvent)

e Method: Fuel Blending / Solvent Recovery.
e Protocol:

Determine the primary solvent (e.g., DMSO, Methanol, Dichloromethane).

o

o If dissolved in a halogenated solvent (e.g., DCM), pour into the "Halogenated Waste"

carboy.

o If dissolved in a non-halogenated solvent (e.g., Methanol), you must exceptionally divert
this to the "Halogenated Waste" stream because the solute (the urea derivative) contains

chlorine.

o Critical Check: Ensure the pH of the waste solution is between 5 and 9. If highly acidic or
basic, neutralize before adding to the bulk solvent carboy to prevent exothermic reactions.

Emergency Spill Response

Stop: If a spill occurs, do not attempt cleanup without proper PPE (Nitrile gloves, safety
goggles, lab coat, and N95 dust mask if powder is airborne).
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Step-by-Step Cleanup Protocol:

Isolate: Evacuate non-essential personnel from the immediate area (10 ft radius).

o Contain: If liquid, dike with absorbent pillows. If solid, cover with a damp paper towel to
prevent dust dispersion.

e Collect:

o For Solids: Use a scoop or stiff paper to lift the material. DO NOT sweep vigorously, as
this generates hazardous dust.

o For Liquids: Absorb with vermiculite or sand.

» Decontaminate: Wipe the surface with a soap/water solution, followed by an isopropanol
wipe.

o Dispose: Place all cleanup materials (gloves, wipes, scoop) into the hazardous waste
container.

Decision Logic (Visualized)
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Waste: Urea, (2-(4-chlorophenyl)ethyl)-

Physical State?

VAR

Solid / Powder Solution / Mixture

;

Segregate from Oxidizers Solvent Type?

DCM, Chloroform \MeOH, Acetone

Halogenated Waste Stream Non-Halogenated Stream

Collect in HDPE Jar CONTAMINATED
Label: "Toxic Solid' (Must switch stream)

Divert to Halogenated Carboy
(Due to CI- content)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and disposing of chlorinated urea waste. Note that
even non-halogenated solvents must be treated as halogenated waste once this compound is
added.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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